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Compound of Interest

Compound Name: 2-(Furan-2-yl)-2-oxoacetic acid

Cat. No.: B138613 Get Quote

Technical Guide: 2-(Furan-2-yl)-2-oxoacetic Acid
An In-depth Profile for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-(Furan-2-yl)-2-oxoacetic acid,

a key intermediate in various synthetic processes, particularly within the pharmaceutical

industry. This document outlines its chemical properties, a representative synthesis protocol,

and its primary applications.

Chemical Identity and Properties
2-(Furan-2-yl)-2-oxoacetic acid, also known as 2-furylglyoxylic acid, is a crucial building block

in organic synthesis. Its chemical structure consists of a furan ring attached to an alpha-keto

acid moiety. This arrangement of functional groups makes it a versatile reagent in the synthesis

of more complex molecules.

Below is a summary of its key quantitative data:
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Property Value References

CAS Number 1467-70-5 [1][2][3][4]

Molecular Formula C₆H₄O₄ [1][2]

Molecular Weight 140.09 g/mol [1][2]

Melting Point 92-97 °C [1][5]

Boiling Point 235 °C at 760 mmHg [1][5]

Appearance Light brown to brown solid [5]

Synthesis Protocol: One-Pot Reaction
A notable and efficient method for synthesizing 2-(Furan-2-yl)-2-oxoacetic acid is a one-pot

reaction utilizing readily available starting materials.[2] This approach avoids the isolation of

intermediates, thereby streamlining the production process and potentially increasing overall

yield.

Materials:

Furfural

Nitromethane

A suitable copper salt (e.g., copper acetate)

Methanol

Acetic Acid

Water

Hydrochloric Acid

Methodology:
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Step 1: Initial Reaction: The synthesis begins with the reaction of furfural and nitromethane

under specific conditions. The molar quantities of the reactants are carefully measured to

ensure optimal conversion.

Step 2: In-situ Conversion: Following the initial reaction, acetic acid and a copper salt are

introduced directly into the reaction mixture. The solvent system is adjusted to a specific ratio

of methanol, acetic acid, and water (e.g., 1:1:4 by volume). The reaction is then heated to a

specific temperature (e.g., 90°C) for a set duration (e.g., 3 hours) to facilitate the conversion

to 2-(Furan-2-yl)-2-oxoacetic acid.[2]

Work-up and Isolation: Upon completion, the reaction mixture is cooled to room temperature.

The volatile components, such as acetic acid and methanol, are removed using a rotary

evaporator. This process results in a suspension containing the desired product. The pH of

the resulting solution is then adjusted to 3 with hydrochloric acid to fully precipitate the 2-
(Furan-2-yl)-2-oxoacetic acid. The final product can then be collected and purified.

Key Applications in Research and Development
2-(Furan-2-yl)-2-oxoacetic acid is a valuable intermediate in the synthesis of a variety of

organic compounds.[5] Its primary applications are found in:

Pharmaceutical Synthesis: It is a critical intermediate in the production of certain antibiotics,

such as Cefuroxime.[2]

Agrochemicals: The compound serves as a precursor for various agrochemical products.[5]

Material Science: It is used in the synthesis of polymers, including polyesters and

polyamides.[5]

Specialty Chemicals: The reactivity of 2-(Furan-2-yl)-2-oxoacetic acid makes it suitable for

the production of various dyes and pigments.[5]

Visualized Workflow and Synthesis Pathway
The following diagrams illustrate the logical workflow for the characterization and synthesis of

2-(Furan-2-yl)-2-oxoacetic acid.
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Caption: Logical workflow for the characterization of 2-(Furan-2-yl)-2-oxoacetic acid.

One-Pot Synthesis Downstream Application

Raw Materials:
Furfural &

Nitromethane

Two-Step, One-Pot
Reaction with
Copper Salt

2-(Furan-2-yl)-
2-oxoacetic acid

Synthesis of
Cefuroxime

Click to download full resolution via product page

Caption: Simplified workflow of the one-pot synthesis and a key application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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